Cas no 58579-03-6 (6-amino-2-phenethylpyrimidin-4(3H)-one)

• Product Name: 6-amino-2-phenethylpyrimidin-4(3H)-one
• CAS No: 58579-03-6
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 6785196
• PubChem ID: 135629497
• Update Time: 2025-06-13

6-amino-2-phenethylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-(2-phenylethyl)pyrimidin-4-ol
• STL374082
• VS-11294
• 58579-03-6
• AKOS005758101
• STL158652
• AKOS005229057
• CS-0326925
• 6-Amino-2-phenethylpyrimidin-4-ol
• BBL032487
• 4-amino-2-(2-phenylethyl)-1H-pyrimidin-6-one
• 6-amino-2-phenethylpyrimidin-4(3H)-one
• 6-amino-2-(2-phenylethyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C12H13N3O/c13-10-8-12(16)15-11(14-10)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H3,13,14,15,16)
• InChI Key： GWHKMKIYHGRORS-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N=C(CCC2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.5Ų

Additional information on 6-amino-2-phenethylpyrimidin-4(3H)-one

Comprehensive Overview of 6-amino-2-phenethylpyrimidin-4(3H)-one (CAS No. 58579-03-6): Properties, Applications, and Research Insights

6-amino-2-phenethylpyrimidin-4(3H)-one, with the CAS number 58579-03-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This pyrimidine derivative is characterized by its unique molecular structure, featuring an amino group at the 6-position and a phenethyl moiety at the 2-position. Its heterocyclic framework makes it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent studies highlight the growing interest in 6-amino-2-phenethylpyrimidin-4(3H)-one due to its potential therapeutic applications. Researchers are exploring its role in modulating enzymatic activity, with a focus on tyrosine kinases and phosphodiesterases, which are critical targets in oncology and inflammatory diseases. The compound's structure-activity relationship (SAR) is a hot topic in medicinal chemistry, as slight modifications can significantly alter its biological efficacy.

From a synthetic perspective, CAS 58579-03-6 is often synthesized via multistep organic reactions, including condensation and cyclization processes. Its purity and stability are crucial for reproducibility in experiments, prompting advancements in analytical techniques such as HPLC and LC-MS. These methods ensure accurate quantification and identification of impurities, addressing the demand for high-quality standards in preclinical research.

In the context of green chemistry, sustainable synthesis routes for 6-amino-2-phenethylpyrimidin-4(3H)-one are gaining traction. Scientists are investigating catalyst-free reactions and biocompatible solvents to reduce environmental impact. This aligns with global trends toward eco-friendly pharmaceutical manufacturing, a frequently searched topic among industry professionals and academic researchers.

The compound's physicochemical properties, including solubility and logP values, are extensively documented to facilitate drug formulation studies. Its moderate lipophilicity suggests potential for blood-brain barrier penetration, sparking interest in neurological applications. Computational modeling tools like molecular docking are increasingly used to predict interactions with biological targets, a technique often queried in AI-driven drug design forums.

Beyond therapeutics, 58579-03-6 serves as a building block for fluorescent probes and agrochemical intermediates. Its versatility underscores its importance in cross-disciplinary research, bridging gaps between pharmacology, materials science, and agriculture. Patent databases reveal a steady rise in filings involving this compound, reflecting its commercial potential.

Safety profiles of 6-amino-2-phenethylpyrimidin-4(3H)-one are rigorously evaluated under OECD guidelines, with data available on acute toxicity and biodegradability. These assessments cater to regulatory requirements and address public queries about chemical safety in consumer products—a trending concern in online searches.

In summary, CAS 58579-03-6 exemplifies how niche chemicals drive innovation. Its multifaceted applications, coupled with ongoing structure optimization efforts, position it as a compound of enduring relevance. As personalized medicine and computational biology advance, this pyrimidine derivative will likely remain at the forefront of scientific discourse.